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Compound of Interest

Compound Name: MT-7

Cat. No.: B1677557 Get Quote

Introduction
MT-7 is a potent and highly selective non-competitive antagonist of the M1 muscarinic

acetylcholine receptor.[1] Isolated from the venom of the green mamba, Dendroaspis

angusticeps, this peptide toxin is a valuable tool for researchers studying cholinergic signaling

pathways and developing therapeutics targeting the M1 receptor. Proper handling, dissolution,

and storage of MT-7 are critical to ensure its stability and biological activity in experimental

settings. This document provides a detailed protocol for the reconstitution and storage of

lyophilized MT-7 toxin, along with a summary of its stability and a diagram of its known

signaling pathway.

Physicochemical Properties and Storage
Recommendations
MT-7 toxin is supplied as a white, lyophilized solid. To maintain its integrity, it should be stored

under specific conditions.

Table 1: Summary of MT-7 Toxin Properties and Storage Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1677557?utm_src=pdf-interest
https://www.benchchem.com/product/b1677557?utm_src=pdf-body
https://www.sb-peptide.com/project/mt7-muscarinic-toxin-7/
https://www.benchchem.com/product/b1677557?utm_src=pdf-body
https://www.benchchem.com/product/b1677557?utm_src=pdf-body
https://www.benchchem.com/product/b1677557?utm_src=pdf-body
https://www.benchchem.com/product/b1677557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Source

Form White lyophilized solid Smartox Biotechnology

Molecular Weight 7472.53 Da Smartox Biotechnology

Solubility Water, Saline Buffer Smartox Biotechnology

Long-term Storage

(Lyophilized)

-20°C or -80°C in a desiccated

environment

General Peptide Handling

Guidelines

Short-term Storage (In

Solution)
2-8°C for up to one week

General Peptide Handling

Guidelines

Long-term Storage (In

Solution)

-20°C or colder in aliquots;

avoid repeated freeze-thaw

cycles

General Peptide Handling

Guidelines

Experimental Protocol: Dissolution of Lyophilized
MT-7 Toxin
This protocol outlines the steps for reconstituting lyophilized MT-7 toxin to a desired stock

concentration.

Materials:

Lyophilized MT-7 toxin vial

Sterile, nuclease-free water or phosphate-buffered saline (PBS), pH 7.4

(Optional) Bovine Serum Albumin (BSA), molecular biology grade

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized MT-7 toxin to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 2000 x g for 1 minute) to

ensure that all the lyophilized powder is collected at the bottom of the vial.

Solvent Preparation: Prepare the desired solvent. For most applications, sterile, nuclease-

free water or PBS at pH 7.4 is recommended. To prevent the peptide from adhering to the

vial and pipette tip surfaces, the addition of a carrier protein such as 0.1% BSA to the solvent

is advisable, particularly for preparing dilute solutions.

Reconstitution: Carefully open the vial and add the appropriate volume of the prepared

solvent to achieve the desired stock concentration. For example, to prepare a 1 mg/mL

(approximately 134 µM) stock solution from 100 µg of MT-7, add 100 µL of solvent.

Dissolution: Gently vortex or pipette the solution up and down to ensure the toxin is

completely dissolved. Avoid vigorous shaking, which can cause the peptide to denature or

aggregate. Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: For long-term storage, it is highly recommended to aliquot the

reconstituted MT-7 stock solution into smaller, single-use volumes in sterile, low-protein-

binding polypropylene tubes. This minimizes the number of freeze-thaw cycles, which can

lead to degradation of the peptide. Store the aliquots at -20°C or -80°C. For short-term use

(up to one week), the solution can be stored at 2-8°C.

MT-7 Toxin Signaling Pathway
MT-7 toxin exerts its effect by binding to an allosteric site on the M1 muscarinic acetylcholine

receptor, thereby acting as a non-competitive antagonist.[1] This binding event inhibits the

canonical Gq protein-coupled signaling cascade typically initiated by acetylcholine binding to

the M1 receptor.
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Caption: MT-7 Toxin's Antagonistic Action on the M1 Muscarinic Receptor Signaling Pathway.

Disclaimer: This protocol is intended for research use only by qualified personnel. Appropriate

safety precautions should be taken when handling peptide toxins. The stability of the

reconstituted solution may vary depending on the specific experimental conditions. It is

recommended to perform a small-scale stability test for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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